Cas no 845266-24-2 (Acetonitrile,2-[[5-(trifluoromethyl)-2-pyridinyl]sulfonyl]-)

• Product Name: Acetonitrile,2-[[5-(trifluoromethyl)-2-pyridinyl]sulfonyl]-
• CAS No: 845266-24-2
• MF: C₈H₅F₃N₂O₂S
• MW: 250.197710752487
• CID: 716317
• PubChem ID: 2820801
• Update Time: 2025-04-19

Acetonitrile,2-[[5-(trifluoromethyl)-2-pyridinyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-[[5-(trifluoromethyl)-2-pyridinyl]sulfonyl]-
• 2-([5-(TRIFLUOROMETHYL)-2-PYRIDYL]SULFONYL)ACETONITRILE
• 2-[5-(trifluoromethyl)pyridin-2-yl]sulfonylacetonitrile
• HMS555M13
• FT-0644895
• 845266-24-2
• 2-[[5-(trifluoromethyl)-2-pyridinyl]sulfonyl]acetonitrile
• DTXSID40384871
• A840832
• [5-(Trifluoromethyl)pyridine-2-sulfonyl]acetonitrile
• 2-(5-(trifluoromethyl)pyridin-2-ylsulfonyl)acetonitrile
• 2-[5-(trifluoromethyl)pyridin-2-yl]sulfonylethanenitrile
• Maybridge1_005029
• CCG-248457

• Inchi： 1S/C8H5F3N2O2S/c9-8(10,11)6-1-2-7(13-5-6)16(14,15)4-3-12/h1-2,5H,4H2
• InChI Key： QHSGLINBMNSOOR-UHFFFAOYSA-N
• SMILES： S(CC#N)(C1C=CC(C(F)(F)F)=CN=1)(=O)=O

Computed Properties

• Exact Mass: 250.00200
• Monoisotopic Mass: 250.00238307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Melting Point: 108 °C
• PSA: 79.20000
• LogP: 2.47848